Cas no 1367910-65-3 (5-methyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene)

• Product Name: 5-methyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene
• CAS No: 1367910-65-3
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD22066456
• CID: 5607723
• PubChem ID: 82411107
• Update Time: 2023-11-24

5-methyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene dihydrochloride
• 5-methyl-4,6,12-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene
• EN300-8189507
• 1367910-65-3
• 5-methyl-4,6,12-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene

• MDL： MFCD22066456
• Inchi： 1S/C10H13N3/c1-6-11-5-8-9-3-2-7(13-9)4-10(8)12-6/h5,7,9,13H,2-4H2,1H3
• InChI Key： JDFSASBFAXZJDO-UHFFFAOYSA-N
• SMILES： N1C2C3=CN=C(C)N=C3CC1CC2

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 306.2±32.0 °C(Predicted)
• pka: 7.81±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines